Cas no 1368501-08-9 (2-(5-chloro-2-methoxyphenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(5-chloro-2-methoxyphenyl)propan-2-yl(methyl)amine
• CAS No: 1368501-08-9
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5957735
• PubChem ID: 82284458
• Update Time: 2025-05-19

2-(5-chloro-2-methoxyphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methoxyphenyl)propan-2-yl(methyl)amine
• [2-(5-chloro-2-methoxyphenyl)propan-2-yl](methyl)amine
• EN300-1984253
• 1368501-08-9

• Inchi： 1S/C11H16ClNO/c1-11(2,13-3)9-7-8(12)5-6-10(9)14-4/h5-7,13H,1-4H3
• InChI Key： BACTYCVXSXUKBR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)(C)NC)OC

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(5-chloro-2-methoxyphenyl)propan-2-yl(methyl)amine

Recent Advances in the Study of 2-(5-chloro-2-methoxyphenyl)propan-2-yl(methyl)amine (CAS: 1368501-08-9)

The compound 2-(5-chloro-2-methoxyphenyl)propan-2-yl(methyl)amine (CAS: 1368501-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, pharmacological properties, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(5-chloro-2-methoxyphenyl)propan-2-yl(methyl)amine, with particular emphasis on improving its yield and purity. Advanced synthetic routes, including multi-step organic reactions and catalytic processes, have been employed to achieve high-purity batches of the compound. These efforts are critical for ensuring the reproducibility of pharmacological studies and facilitating its potential use in drug development.

Pharmacological evaluations of 2-(5-chloro-2-methoxyphenyl)propan-2-yl(methyl)amine have revealed its activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound exhibits affinity for certain receptor subtypes, which may underlie its potential therapeutic effects. Researchers are particularly interested in its possible applications in neurological and psychiatric disorders, given its structural resemblance to other known psychoactive compounds.

Mechanistic studies have further elucidated the molecular interactions of 2-(5-chloro-2-methoxyphenyl)propan-2-yl(methyl)amine with biological targets. Computational modeling and binding assays have provided insights into its binding modes and selectivity profiles. These findings are instrumental in guiding the design of derivatives with enhanced potency and reduced off-target effects.

Toxicological assessments of the compound have also been conducted to evaluate its safety profile. Acute and sub-chronic toxicity studies in animal models have provided preliminary data on its tolerability and potential adverse effects. These studies are essential for determining the feasibility of advancing the compound into preclinical development.

In summary, the latest research on 2-(5-chloro-2-methoxyphenyl)propan-2-yl(methyl)amine (CAS: 1368501-08-9) highlights its promising pharmacological properties and potential therapeutic applications. Continued efforts in synthesis optimization, mechanistic studies, and safety evaluations will be crucial for unlocking its full potential in drug discovery and development.